Cas no 851945-44-3 (3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851945-44-3
• MF: C₁₇H₁₃N₅O₄S₃
• MW: 447.51121878624
• CID: 5957265
• PubChem ID: 3649981
• Update Time: 2025-10-24

3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 3-methyl-5-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024589929
• 3-methyl-5-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0636-0313
• 3-methyl-5-oxo-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CCG-29026
• 851945-44-3

• Inchi： 1S/C17H13N5O4S3/c1-10-9-28-17-19-8-13(15(24)22(10)17)14(23)20-11-2-4-12(5-3-11)29(25,26)21-16-18-6-7-27-16/h2-9H,1H3,(H,18,21)(H,20,23)
• InChI Key： HXPDYDZSUJTNKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CN=C2N(C1=O)C(C)=CS2)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 447.01296743g/mol
• Monoisotopic Mass: 447.01296743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 183Ų

Additional information on 3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Compound CAS No. 851945-44-3: 3-Methyl-5-Oxo-N-{4-(1,3-Thiazol-2-Yl)sulfamoylphenyl}-5H-1,3Thiazolo[3,2-A]pyrimidine-6-Carboxamide

The compound with CAS No. 851945-44-3, named 3-methyl-5-oxo-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are known for their versatility and significance in drug discovery and materials science.

Key structural features of this compound include the presence of a thiazole ring fused with a pyrimidine ring system, a sulfamoyl group attached to a phenyl ring, and a carboxamide functional group. These structural elements contribute to its unique chemical properties and reactivity. The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, which is commonly found in biologically active compounds. The pyrimidine ring, another six-membered aromatic system with two nitrogen atoms, is also prevalent in many bioactive molecules, including nucleotides and antiviral agents.

Recent studies have highlighted the potential of such heterocyclic compounds in drug design due to their ability to interact with biological targets such as enzymes and receptors. For instance, the sulfamoyl group attached to the phenyl ring in this compound may act as a bioisostere for carboxylic acids or other groups in natural products or drugs. This feature could enhance the compound's ability to bind to specific protein pockets or catalytic sites.

The carboxamide functional group at position 6 of the molecule adds another layer of complexity and functionality. Carboxamides are known for their role in hydrogen bonding interactions, which are critical in stabilizing protein-ligand interactions. This makes the compound potentially useful in designing inhibitors for enzymes or other therapeutic targets.

From a synthetic perspective, the construction of this compound likely involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis may include steps such as cyclization reactions, sulfonation, and amidation. These steps are challenging but essential for assembling the complex structure of the molecule.

Biological activity studies on similar compounds suggest that this molecule could exhibit interesting pharmacological properties. For example, its ability to modulate cellular signaling pathways or inhibit key enzymes involved in disease processes could make it a candidate for drug development. However, further research is needed to validate these hypotheses and explore its therapeutic potential.

In terms of applications, this compound could find uses in areas such as antiviral therapy, cancer treatment, or as a building block for more complex molecules. Its structure provides ample opportunities for further modification and optimization to enhance its bioavailability or selectivity.

Looking ahead, advancements in computational chemistry and high-throughput screening techniques will play a pivotal role in unlocking the full potential of this compound. By leveraging these tools, researchers can gain deeper insights into its molecular interactions and design more effective derivatives.

In conclusion, CAS No. 851945-44-3 represents a fascinating example of how complex organic molecules can be designed with specific functionalities tailored for diverse applications. Its intricate structure and promising biological properties make it an exciting subject for further investigation in both academic and industrial settings.